![molecular formula C14H6Cl2O2 B031372 1,5-Dichloroanthraquinone CAS No. 82-46-2](/img/structure/B31372.png)
1,5-Dichloroanthraquinone
Overview
Description
1,5-Dichloroanthraquinone is a chemical compound with the molecular formula C14H6Cl2O2 . It is used as a reagent in the preparation of anthraquinones, which have antitumor activities . It is also an important intermediate for vat dyes and disperse blue dyes .
Synthesis Analysis
While specific synthesis methods for 1,5-Dichloroanthraquinone were not found in the search results, a related compound, 1,5-di(o-anisidino) anthraquinone, has been synthesized in a multiphase process . The effects of various factors on the reaction, such as the dosages of xylene and catalyst, molar ratios of raw materials, and reaction times were investigated .Molecular Structure Analysis
The molecular structure of 1,5-Dichloroanthraquinone consists of a central anthraquinone core with two chlorine atoms attached at the 1 and 5 positions . The compound has a molecular weight of 277.102 Da .Chemical Reactions Analysis
1,5-Dichloroanthraquinone undergoes a solid-state transformation at 470 K . The two modifications are very similar, except that a is greater than b above the transition temperature and the inverse is at room temperature .Physical And Chemical Properties Analysis
1,5-Dichloroanthraquinone is a yellow powder . It has a density of 1.5±0.1 g/cm3, a boiling point of 455.2±45.0 °C at 760 mmHg, and a flash point of 191.7±29.3 °C . It is insoluble in water .Scientific Research Applications
Synthesis of 1,5-di (o-anisidino)anthraquinone
According to the Ullman reaction mechanism, 1,5-Dichloroanthraquinone is used in the multiphase synthesis of 1,5-di (o-anisidino)anthraquinone . This process involves the reaction of 1,5-dichloroanthraquinone in xylene and o-anisidine in the presence of copper metal powder and potassium acetate .
Accelerating Biological Denitrification
1,5-Dichloroanthraquinone has been found to accelerate the biological denitrification process . It enhances the denitrification rate by acting as a redox mediator in the denitrification process carried out by the bacterium Paracoccus versutus .
Anti-Inflammatory Activity
1,5-Dichloroanthraquinone-related derivatives have shown anti-inflammatory activity with no significant cytotoxicity in human neutrophils . These derivatives have also displayed potent anti-inflammatory activity against superoxide anion production .
Antitumor Activity
Anthracene analogs of 1,5-Dichloroanthraquinone have demonstrated antitumor activity by inducing apoptosis .
Organic Synthesis
1,5-Dichloroanthraquinone is used in organic synthesis due to its unique properties.
Dye Manufacturing
1,5-Dichloroanthraquinone is also used in the manufacturing of dyes.
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
1,5-Dichloroanthraquinone is a type of anthraquinone derivative that has been shown to have potential antitumor activities . It has been found to target human oral epidermoid carcinoma cells (KB cell line), human cervical carcinoma cells of ME 180 (GBM8401), and Chinese hamster ovary (CHO) cells .
Mode of Action
It is suggested that it might play the role of reduced cofactors like nadh, n(a)dh, and sdh, or the similar ubiquinol/ubiquinone (q/qh2) role during the denitrification process .
Biochemical Pathways
1,5-Dichloroanthraquinone has been found to accelerate the biological denitrification process . Denitrification is an anoxic process in which nitrate is reduced to nitrite and subsequently to nitrogen gas by facultative denitrifying bacteria . The compound enhances the denitrification rate by acting as a non-dissolved redox mediator .
Result of Action
The result of the action of 1,5-Dichloroanthraquinone is the inhibition of the growth of certain cancer cells . It has shown potential cytotoxic effects against human oral epidermoid carcinoma cells, human cervical carcinoma cells, and Chinese hamster ovary cells .
Action Environment
Environmental factors can influence the action of 1,5-Dichloroanthraquinone. For instance, the denitrification rate of the compound was found to be positively correlated with its concentrations from 0 to 25 mmol l−1 . This suggests that the concentration of the compound in the environment can affect its efficacy.
properties
IUPAC Name |
1,5-dichloroanthracene-9,10-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H6Cl2O2/c15-9-5-1-3-7-11(9)14(18)8-4-2-6-10(16)12(8)13(7)17/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQIUMARJCOGCIM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Cl)C(=O)C3=C(C2=O)C(=CC=C3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H6Cl2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3058874 | |
Record name | 1,5-Dichloro-9,10-anthraquinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3058874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,5-Dichloroanthraquinone | |
CAS RN |
82-46-2 | |
Record name | 1,5-Dichloroanthraquinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=82-46-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,5-Dichloroanthraquinone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000082462 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,5-Dichloroanthraquinone | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=13969 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 9,10-Anthracenedione, 1,5-dichloro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,5-Dichloro-9,10-anthraquinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3058874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,5-dichloroanthraquinone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.295 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1,5-DICHLOROANTHRAQUINONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S335V6MF9E | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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